3-nitro-N-[2,2,2-trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethyl]benzamide
Overview
Description
3-nitro-N-[2,2,2-trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethyl]benzamide is a compound that has been studied extensively for its potential use in scientific research. This compound is often referred to as NTB, and it is a member of the benzamide family of compounds. NTB has been shown to have a variety of interesting properties that make it a valuable tool for researchers in many different fields.
Mechanism of Action
The mechanism of action of NTB is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. NTB has been shown to bind to specific sites on proteins, preventing them from interacting with other proteins. This inhibition of protein-protein interactions can have a variety of effects on cellular processes, depending on the specific proteins involved.
Biochemical and Physiological Effects:
NTB has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, which can have a variety of effects on cellular processes. NTB has also been shown to have anti-inflammatory properties, which may make it a valuable tool for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
NTB has several advantages and limitations for lab experiments. One of the main advantages of NTB is its specificity for certain proteins. This specificity makes it a valuable tool for studying protein-protein interactions. However, NTB also has limitations, such as its potential toxicity and the difficulty of synthesizing it in large quantities.
Future Directions
There are several future directions for research involving NTB. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Another potential direction is the study of the effects of NTB on different types of proteins and cellular processes. Finally, NTB may have potential as a therapeutic agent for the treatment of inflammatory diseases, and further research in this area is warranted.
Conclusion:
In conclusion, 3-nitro-N-[2,2,2-trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethyl]benzamide is a compound that has been studied extensively for its potential use in scientific research. This compound has several interesting properties that make it a valuable tool for researchers in many different fields. While there are limitations to its use, NTB has the potential to lead to important discoveries in the fields of biochemistry and pharmacology.
Scientific Research Applications
NTB has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of interesting properties that make it a valuable tool for researchers in many different fields. One of the most important applications of NTB is in the study of protein-protein interactions. NTB has been used to study the interaction between the G protein-coupled receptor and its ligands. This interaction is critical for the regulation of many physiological processes, and NTB has been shown to be a valuable tool for understanding this process.
Properties
IUPAC Name |
3-nitro-N-[2,2,2-trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)ethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Cl3N3O3S2/c13-12(14,15)10(23-11-16-4-5-22-11)17-9(19)7-2-1-3-8(6-7)18(20)21/h1-3,6,10H,4-5H2,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDEBWQVPVVEHFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)SC(C(Cl)(Cl)Cl)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl3N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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